3-(2-Benzyloxyphenyl)-5-methoxybenzoic acid, 95%

• IUPAC Name: 3-methoxy-5-(2-phenylmethoxyphenyl)benzoic acid
• InChI: InChI=1S/C21H18O4/c1-24-18-12-16(11-17(13-18)21(22)23)19-9-5-6-10-20(19)25-14-15-7-3-2-4-8-15/h2-13H,14H2,1H3,(H,22,23)
• InChI Key: AZJDQNUCFQQELB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)O)C2=CC=CC=C2OCC3=CC=CC=C3
• Molecular Formula: C21H18O4
• DSSTOX Substance ID: DTXSID80692200
• Molecular Weight: 334.4 g/mol
• CAS RN: 1261969-31-6

Description

3-(2-Benzyloxyphenyl)-5-methoxybenzoic acid, or 3-BPMB for short, is a naturally occurring organic compound that has a wide range of applications in the scientific research field. It is a crystalline solid with a white to off-white color, and can be found in a 95% purity grade. It is an important intermediate in the synthesis of several pharmaceuticals, and its properties make it a useful building block for organic synthesis. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for 3-BPMB.

Scientific Research Applications

3-BPMB is widely used in a variety of scientific research applications. It is an important intermediate in the synthesis of several pharmaceuticals, such as anti-inflammatory drugs, anti-depressants, and anti-cancer agents. It is also used as a building block for organic synthesis, and can be used to synthesize a variety of compounds for use in drug discovery and development. Additionally, 3-BPMB has been found to be an effective inhibitor of the enzyme acetylcholinesterase, which is involved in the metabolism of acetylcholine.

Mechanism of Action

The mechanism of action of 3-BPMB is not fully understood, but it is thought to act as an inhibitor of the enzyme acetylcholinesterase. This enzyme is responsible for the breakdown of the neurotransmitter acetylcholine, which is involved in a variety of physiological processes. By inhibiting the enzyme, 3-BPMB increases the concentration of acetylcholine in the body, which can lead to a variety of effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-BPMB are not fully understood, but it is thought to have a variety of effects on the body. It has been found to be an effective inhibitor of the enzyme acetylcholinesterase, which can lead to increased levels of acetylcholine in the body. This can lead to increased alertness, improved memory, and improved cognitive function. Additionally, 3-BPMB has been found to have anti-inflammatory and anti-oxidant properties, which may have beneficial effects on the body.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-BPMB in lab experiments is its high purity grade (95%), which makes it ideal for use in a variety of applications. Additionally, 3-BPMB is relatively easy to synthesize, making it a cost-effective option for researchers. However, there are some limitations to using 3-BPMB in lab experiments. For example, it is not water-soluble and can be difficult to work with in aqueous solutions. Additionally, its mechanism of action is not fully understood, so it is important to use caution when using the compound in experiments.

Future Directions

Given the wide range of applications of 3-BPMB, there are a number of potential future directions that could be explored. For example, further research could be conducted to better understand the mechanism of action of the compound and its effects on the body. Additionally, research could be conducted to explore the potential use of 3-BPMB as an inhibitor of other enzymes or as a building block for organic synthesis. Finally, further research could be conducted to develop more efficient and cost-effective methods of synthesizing the compound.

Synthesis Methods

3-BPMB can be synthesized through a variety of methods, but the most common method is the condensation reaction of 2-benzyloxybenzaldehyde with 5-methoxybenzoic acid. This reaction is catalyzed by an acid, such as sulfuric acid, and yields a white crystalline solid with a 95% purity grade. Other methods of synthesis include the use of a Grignard reagent or a Friedel-Crafts acylation reaction.